![molecular formula C14H20N2O3 B268744 Tert-butyl 3-(propionylamino)phenylcarbamate](/img/structure/B268744.png)
Tert-butyl 3-(propionylamino)phenylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 3-(propionylamino)phenylcarbamate, also known as Boc-3-APC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research.
Mechanism of Action
Tert-butyl 3-(propionylamino)phenylcarbamate inhibits the activity of proteases by binding to their active sites and preventing the cleavage of peptide bonds in proteins. This inhibition leads to the accumulation of proteins and peptides in cells, which can have various physiological and biochemical effects. This compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects, including the inhibition of protease activity, induction of apoptosis, and modulation of signaling pathways. This compound has been shown to have anti-inflammatory effects by inhibiting the activity of proteases involved in the production of inflammatory cytokines. This compound has also been shown to have neuroprotective effects by inhibiting the activity of proteases involved in the degradation of neuronal proteins.
Advantages and Limitations for Lab Experiments
Tert-butyl 3-(propionylamino)phenylcarbamate has several advantages for lab experiments, including its high purity, stability, and ability to inhibit the activity of multiple proteases. However, this compound also has some limitations, including its high cost and limited availability. This compound is also a potent inhibitor of proteases, which can make it difficult to study the effects of specific proteases in cells.
Future Directions
Tert-butyl 3-(propionylamino)phenylcarbamate has several potential future directions, including the development of new protease inhibitors for the treatment of cancer, inflammation, and viral infections. This compound can also be used to study the role of proteases in various signaling pathways and the development of new therapeutic targets. Future research can also focus on the optimization of the synthesis method of this compound to increase its yield and reduce its cost.
Conclusion
This compound is a chemical compound that has significant potential in biomedical research due to its ability to inhibit the activity of various proteases. This paper has provided an overview of the synthesis method of this compound, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. This compound has several potential applications in the development of new therapeutic targets and protease inhibitors for the treatment of various diseases.
Synthesis Methods
Tert-butyl 3-(propionylamino)phenylcarbamate is synthesized through a multi-step reaction process that involves the use of various reagents and catalysts. The synthesis process starts with the reaction of tert-butyl 3-aminophenylcarbamate with propionyl chloride in the presence of a base such as triethylamine. This reaction leads to the formation of this compound, which is then purified using column chromatography. The final product is obtained after the removal of the tert-butyl protecting group using trifluoroacetic acid.
Scientific Research Applications
Tert-butyl 3-(propionylamino)phenylcarbamate has been extensively used in scientific research due to its ability to inhibit the activity of various proteases, including trypsin, chymotrypsin, and elastase. This compound has been used in the development of protease inhibitors that have potential applications in the treatment of various diseases, including cancer, inflammation, and viral infections. This compound has also been used in the study of protease-mediated signaling pathways and the development of new therapeutic targets.
properties
Molecular Formula |
C14H20N2O3 |
---|---|
Molecular Weight |
264.32 g/mol |
IUPAC Name |
tert-butyl N-[3-(propanoylamino)phenyl]carbamate |
InChI |
InChI=1S/C14H20N2O3/c1-5-12(17)15-10-7-6-8-11(9-10)16-13(18)19-14(2,3)4/h6-9H,5H2,1-4H3,(H,15,17)(H,16,18) |
InChI Key |
TWURSAXSLPTCIY-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC(=CC=C1)NC(=O)OC(C)(C)C |
Canonical SMILES |
CCC(=O)NC1=CC(=CC=C1)NC(=O)OC(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.